2-[[5-(4-Chlorophenyl)-4-(oxolan-2-ylmethyl)-1,2,4-triazol-3-yl]sulfanyl]-1-(1,2,5-trimethylpyrrol-3-yl)ethanone

• Molecular Formula: C22H25ClN4O2S
• Molecular Weight: 445.0 g/mol
• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-(oxolan-2-ylmethyl)-1,2,4-triazol-3-yl]sulfanyl]-1-(1,2,5-trimethylpyrrol-3-yl)ethanone
• InChI: InChI=1S/C22H25ClN4O2S/c1-14-11-19(15(2)26(14)3)20(28)13-30-22-25-24-21(16-6-8-17(23)9-7-16)27(22)12-18-5-4-10-29-18/h6-9,11,18H,4-5,10,12-13H2,1-3H3
• InChI Key: IJIJOMIPACAFLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C)C)C(=O)CSC2=NN=C(N2CC3CCCO3)C4=CC=C(C=C4)Cl

Description

2-[[5-(4-Chlorophenyl)-4-(oxolan-2-ylmethyl)-1,2,4-triazol-3-yl]sulfanyl]-1-(1,2,5-trimethylpyrrol-3-yl)ethanone is a triazole-based compound featuring a 1,2,4-triazole core substituted with a 4-chlorophenyl group at position 5, an oxolan-2-ylmethyl (tetrahydrofuran-derived) group at position 4, and a sulfanyl-linked ethanone moiety at position 2. The ethanone group is further substituted with a 1,2,5-trimethylpyrrole ring.

The oxolan-2-ylmethyl substituent may enhance solubility compared to purely aromatic substituents, while the 1,2,5-trimethylpyrrole group introduces steric and electronic effects that could influence binding specificity. The sulfanyl bridge likely contributes to metabolic stability, as thioether linkages are less prone to hydrolysis than ethers .

Biological Activity

The compound 2-[[5-(4-Chlorophenyl)-4-(oxolan-2-ylmethyl)-1,2,4-triazol-3-yl]sulfanyl]-1-(1,2,5-trimethylpyrrol-3-yl)ethanone (CAS Number: 1008655-96-6) is a triazole derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article delves into its biological properties, including its cytotoxicity against cancer cell lines and its mechanism of action.

Chemical Structure

The molecular structure of the compound can be summarized as follows:

• Molecular Formula : C21H27ClN4O4S
• Molecular Weight : Approximately 448.97 g/mol

Anticancer Properties

Research has indicated that triazole derivatives exhibit significant anticancer activity. The compound has been evaluated for its cytotoxic effects against various human cancer cell lines.

Table 1: Cytotoxicity of 2-[[5-(4-Chlorophenyl)-4-(oxolan-2-ylmethyl)-1,2,4-triazol-3-yl]sulfanyl]-1-(1,2,5-trimethylpyrrol-3-yl)ethanone

Cell Line	IC50 (µM)	Reference
Cervical Cancer (SISO)	2.87
Bladder Cancer (RT-112)	3.06
Colon Carcinoma (HCT-116)	6.20
Breast Cancer (T47D)	27.30

The compound demonstrated a notable IC50 value against cervical and bladder cancer cell lines, indicating its potential as an effective anticancer agent.

Antimicrobial Activity

Aside from its anticancer properties, triazole derivatives are known for their antimicrobial activities. Preliminary studies suggest that the compound may possess antibacterial and antifungal properties; however, detailed investigations are needed to confirm these effects.

Case Studies

Several studies have focused on the synthesis and evaluation of similar triazole compounds with varying substituents to ascertain structure-activity relationships (SAR). For instance:

• Study by MDPI (2020) : This study synthesized various triazole derivatives and evaluated their cytotoxicity against multiple cancer cell lines. The findings highlighted that the presence of electron-withdrawing groups significantly enhanced anticancer activity.
• Research on Triazolethiones : Another study indicated that mercapto-substituted triazoles exhibited chemopreventive effects against colon carcinoma cell lines with promising IC50 values.

Comparison with Similar Compounds

Key Observations:

• Substituent Diversity : Analogues vary in aromatic (e.g., pyridinyl , methoxyphenyl ) and aliphatic (e.g., cyclopentyl , oxolan) substituents, affecting solubility and target interactions.
• Electronic Effects : Electron-withdrawing groups (e.g., 3,4-difluorophenyl ) improve stability, while electron-donating groups (e.g., methoxy ) modulate lipophilicity.
• Steric Considerations : Bulky groups like tert-butyl or trimethylpyrrole (target compound) may hinder enzymatic degradation or alter binding pocket interactions.

Physicochemical and Pharmacokinetic Properties

• Molecular Weight : Estimated ~500 g/mol, within the acceptable range for oral bioavailability (Rule of Five).
• LogP: Predicted to be moderate (~3–4) due to the balance between polar (oxolan, sulfanyl) and nonpolar (chlorophenyl, trimethylpyrrole) groups.
• Metabolic Stability : The sulfanyl bridge and methylated pyrrole may reduce oxidative metabolism compared to compounds with unsubstituted heterocycles .